Cas no 416861-29-5 ((2E)-3-(2-iodophenyl)-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile)

• Product Name: (2E)-3-(2-iodophenyl)-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• CAS No: 416861-29-5
• MF: C₁₉H₁₃IN₂S
• MW: 428.289395093918
• CID: 5958690
• PubChem ID: 6187347
• Update Time: 2025-05-26

(2E)-3-(2-iodophenyl)-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2-iodophenyl)-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• (E)-3-(2-iodophenyl)-2-(4-(p-tolyl)thiazol-2-yl)acrylonitrile
• 2-Thiazoleacetonitrile, α-[(2-iodophenyl)methylene]-4-(4-methylphenyl)-, (αE)-
• (E)-3-(2-iodophenyl)-2-[4-(4-methylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• (2E)-3-(2-iodophenyl)-2-[4-(4-methylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• AKOS024575183
• 416861-29-5
• F0291-0406

• Inchi： 1S/C19H13IN2S/c1-13-6-8-14(9-7-13)18-12-23-19(22-18)16(11-21)10-15-4-2-3-5-17(15)20/h2-10,12H,1H3/b16-10+
• InChI Key： VZDHWWYIHVRRSG-MHWRWJLKSA-N
• SMILES： C(#N)/C(/C1=NC(C2=CC=C(C)C=C2)=CS1)=C\C1=CC=CC=C1I

Computed Properties

• Exact Mass: 427.98442g/mol
• Monoisotopic Mass: 427.98442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 64.9Ų

Additional information on (2E)-3-(2-iodophenyl)-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile

Chemical Profile of (2E)-3-(2-iodophenyl)-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS No. 416861-29-5)

(2E)-3-(2-iodophenyl)-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by its CAS number 416861-29-5, belongs to the class of thiazole derivatives, which are well-known for their broad spectrum of biological functions. The presence of an iodo substituent on the phenyl ring and the combination of a nitrile group with a conjugated system enhance its pharmacological relevance, making it a subject of extensive research in drug discovery and development.

The molecular structure of (2E)-3-(2-iodophenyl)-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile consists of a thiazole core fused with an α,β-unsaturated nitrile group, further substituted with aromatic rings. This configuration allows for multiple interactions with biological targets, including enzymes and receptors, which is crucial for developing novel therapeutic agents. The conjugated system in the molecule also contributes to its photophysical properties, which are increasingly being explored for applications in photochemical biology and drug delivery systems.

Recent studies have highlighted the potential of thiazole derivatives as scaffolds for antimicrobial, anti-inflammatory, and anticancer agents. The specific arrangement of functional groups in (2E)-3-(2-iodophenyl)-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile suggests that it may exhibit similar activities. For instance, the iodo substituent can enhance binding affinity to certain biological targets due to its ability to form strong halogen bonds. Additionally, the nitrile group can participate in hydrogen bonding and hydrophobic interactions, further modulating the compound's biological activity.

In the realm of medicinal chemistry, the synthesis and optimization of heterocyclic compounds like (2E)-3-(2-iodophenyl)-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile are critical for developing new drugs. The compound's structural complexity presents both challenges and opportunities for chemists. On one hand, the multiple reactive sites require careful consideration during synthesis to avoid unwanted side reactions. On the other hand, these sites offer opportunities for structural modifications that can improve pharmacological properties such as solubility, bioavailability, and target specificity.

Advanced computational methods have been employed to study the interactions between (2E)-3-(2-iodophenyl)-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile and biological targets. Molecular docking simulations have revealed that this compound can bind effectively to various enzymes and receptors involved in disease pathways. These findings have guided experimental efforts to refine the structure for enhanced activity. For example, modifications aimed at improving binding affinity or selectivity have led to promising derivatives with improved therapeutic potential.

The role of thiazole derivatives in addressing neurological disorders has also been explored recently. The unique electronic properties of (2E)-3-(2-iodophenyl)-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile, particularly its ability to interact with neurotransmitter receptors, make it a candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated that analogs of this compound can modulate neurotransmitter release and inhibit pathological protein aggregation associated with these disorders.

In conclusion, (2E)-3-(2-iodophenyl)-4-methylpheny]-1,-3-thiazol]- prop - ene - 23 - yl - prop - ene - nitrile (CAS No. 416861- 29) represents a significant advancement in pharmaceutical chemistry. Its complex structure and diverse functional groups make it a versatile scaffold for developing novel therapeutic agents with applications ranging from antimicrobial to neurological disorders. Ongoing research continues to uncover new aspects of its pharmacological potential, underscoring its importance in drug discovery efforts.